Cas no 114969-77-6 (2-Pyrimidinecarbonitrile, 4,5-dimethyl- (9CI))

2-Pyrimidinecarbonitrile, 4,5-dimethyl- (9CI) structure
114969-77-6 structure
Product Name:2-Pyrimidinecarbonitrile, 4,5-dimethyl- (9CI)
CAS No:114969-77-6
MF:C7H7N3
MW:133.150580644608
MDL:MFCD18816661
CID:130559
PubChem ID:13860974
Update Time:2025-09-22

2-Pyrimidinecarbonitrile, 4,5-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrimidinecarbonitrile, 4,5-dimethyl- (9CI)
    • 4,5-dimethylpyrimidine-2-carbonitrile
    • DTXSID40551364
    • 114969-77-6
    • 2-cyano-methyl-4-methylpyrimidine
    • SCHEMBL14983669
    • MDL: MFCD18816661
    • Inchi: 1S/C7H7N3/c1-5-4-9-7(3-8)10-6(5)2/h4H,1-2H3
    • InChI Key: HGZFCEVEXMOUOB-UHFFFAOYSA-N
    • SMILES: N1C(C#N)=NC=C(C)C=1C

Computed Properties

  • Exact Mass: 133.06411
  • Monoisotopic Mass: 133.063997236g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 49.6Ų

Experimental Properties

  • PSA: 49.57

2-Pyrimidinecarbonitrile, 4,5-dimethyl- (9CI) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Matrix Scientific
223986-500mg
4,5-Dimethylpyrimidine-2-carbonitrile, 95% min
114969-77-6 95%
500mg
$1050.00 2023-09-06
Matrix Scientific
223986-1g
4,5-Dimethylpyrimidine-2-carbonitrile, 95% min
114969-77-6 95%
1g
$1680.00 2023-09-06
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD